Reactive red 50

• CAS No.: 12237-03-5
• Molecular Formula: C8H19O4P

Description

Reactive Red 50 is a synthetic azo dye designed for covalent bonding with hydroxyl groups in cellulose fibers such as cotton, facilitating in-depth research on textile dyeing processes . Like similar azo dyes, its structure is characterized by azo bonds (-N=N-) linking aromatic naphthalene and benzene ring systems, which constitute the chromophore responsible for its vivid color . This compound is intended for laboratory use in studying dyeing kinetics, optimization of fixation processes, and the assessment of colorfastness properties on textile substrates . A key area of research involving dyes of this class is the development and testing of advanced effluent treatment technologies. Studies on similar reactive azo dyes have shown that they can be effectively degraded in wastewater using advanced oxidation processes (AOPs), such as ozonation and ultrasonic-assisted oxidation, which generate hydroxyl radicals to break down the complex molecular structure . The primary degradation pathway typically involves the cleavage of the constitutive azo bond, which is the most reactive site in the molecule, leading to decolorization and the formation of intermediate compounds . Researchers value this dye for investigating the environmental impact of textile effluents and for developing novel degradation methods to minimize aquatic pollution. This product is strictly for professional research applications and is classified as For Research Use Only. It is not intended for personal, commercial, or diagnostic use.

Environmental Distribution and Fate of Reactive Red 50

Occurrence in Industrial Effluents and Wastewater Streams

Reactive dyes, including variants of Reactive Red, are a major component of textile industry wastewater. iwaponline.com The dyeing process is inherently inefficient, with a substantial portion of the dye not fixing to the fabric and being discharged into the wastewater. researchgate.net This results in intensely colored effluents with high concentrations of these dyes. For instance, studies have investigated the removal of reactive red dyes from synthetic wastewater with initial concentrations as high as 50 mg/L. bioline.org.brresearchgate.netqucosa.de The characteristics of such effluents often include not only high color but also elevated levels of biochemical oxygen demand (BOD), chemical oxygen demand (COD), and total dissolved solids (TDS). iwaponline.com

The incomplete exhaustion of reactive dyes during the dyeing of cellulosic fibers like cotton is a primary reason for their presence in wastewater. researchgate.net It is estimated that as much as 50% of the dye used can be released into the environment during manufacturing and application processes. nih.gov This hydrolyzed dye, which has reacted with water instead of the fiber, has poor wash fastness and contributes significantly to the effluent load. researchgate.net Consequently, textile wastewater represents a major source of reactive dye pollution. iwaponline.com

Several treatment methods are employed to remove reactive dyes from industrial effluents. Coagulation-flocculation using agents like Poly Aluminium Chloride (PAC) has shown high removal efficiency for reactive red dyes. qucosa.de For example, a PAC dosage of 160 mg/L was found to be optimal for reducing an initial Reactive Red 195 concentration of 50 mg/L by over 94%. qucosa.de Similarly, a combination of PAC, sodium aluminate (NaAlO₂), and sodium silicate (B1173343) (Na₂SiO₃) could remove up to 85.2% of a 50 mg/L reactive red dye solution. bioline.org.br Adsorption using materials like granular activated carbon (GAC) and even eco-friendly alternatives like eggshells has also been explored. bioline.org.brresearchgate.net GAC was able to remove 51% of a 50 mg/L reactive red dye concentration, while calcined eggshells achieved a 98% removal rate for the same initial concentration. bioline.org.brresearchgate.net

Table 1: Treatment Methods for Reactive Red Dyes in Wastewater

Treatment Method	Reagent/Adsorbent	Initial Dye Concentration (mg/L)	Removal Efficiency (%)	Reference
Coagulation	Poly Aluminium Chloride (PAC)	50 (Reactive Red 195)	>94	qucosa.de
Coagulation	PAC, NaAlO₂, Na₂SiO₃	50 (Reactive Red)	85.2	bioline.org.br
Adsorption	Granular Activated Carbon (GAC)	50 (Reactive Red)	51	bioline.org.br
Adsorption	Calcined Eggshell	50 (Reactive Red)	98	researchgate.net
Coagulation	Moringa stenopetala seed extract	Not Specified	98.4 (Reactive Red)	medcraveonline.com

Detection in Natural Water Bodies and Aquatic Environments

The discharge of inadequately treated textile effluents leads to the contamination of natural water bodies with reactive dyes. iwaponline.com Their persistence and high solubility in water facilitate their dispersal in aquatic environments. iwaponline.comniscpr.res.in The presence of these dyes is a serious concern as they can be accumulated by aquatic organisms. niscpr.res.in

Studies have demonstrated the toxicity of reactive red dyes to various aquatic organisms. For example, the 96-hour median lethal concentration (LC50) of Reactive Red 120 for the freshwater fish Catla catla was determined to be 35 mg/L. niscpr.res.in Another study found the LC50 for Rainbow trout (Oncorhynchus mykiss) to be 78.84 mg/L for the same dye. researchgate.net The 50% effective concentration (EC50) for the water flea (Daphnia magna) was found to be 10.40 mg/L, and for the duckweed (Lemna gibba), it was 64.34 mg/L, classifying the dye as toxic to harmful for these species. researchgate.net The presence of these dyes, even at sublethal concentrations, can cause behavioral changes and hematological alterations in fish. niscpr.res.in

Table 2: Acute Toxicity of Reactive Red 120 to Aquatic Organisms

Organism	Test Duration	Endpoint	Concentration (mg/L)	Reference
Catla catla (Indian major carp)	96 hours	LC50	35	niscpr.res.in
Oncorhynchus mykiss (Rainbow trout)	Not Specified	LC50	78.84	researchgate.net
Daphnia magna (water flea)	Not Specified	EC50	10.40	researchgate.net
Lemna gibba (duckweed)	Not Specified	EC50	64.34	researchgate.net
Pseudokirchneriella subcapitata (green alga)	Not Specified	EC50	>100.00	researchgate.net

Behavior in Soil and Sediment Matrices: Sorption and Persistence

When contaminated water is used for irrigation or when sludge from wastewater treatment is applied to land, reactive dyes can enter the soil and sediment. The fate of these dyes in the terrestrial environment is largely governed by sorption and degradation processes. nih.gov

Sorption, the process by which a substance adheres to a solid surface, is a key factor in the mobility of reactive dyes in soil. acs.org The sorption capacity of a soil for a particular dye depends on factors such as the soil's organic matter content, pH, and the chemical properties of the dye itself. mst.dkzgkjcx.com Studies on Reactive X-3B red dye have shown that its adsorption characteristics can be described by the Langmuir equation, with the adsorption capacity varying among different soil types. zgkjcx.com For instance, the Langmuir adsorption coefficient was highest for brown soil and lowest for red soil. zgkjcx.com Generally, soils with higher organic matter content tend to have a greater sorption capacity for organic contaminants. mst.dk

Reactive dyes are considered persistent organic pollutants, meaning they resist degradation and can remain in the environment for long periods. zgkjcx.com Their complex aromatic structures make them resistant to biodegradation. qucosa.de However, some microbial degradation can occur under specific conditions. nih.gov Studies have shown that while many organic contaminants are degraded more rapidly under aerobic conditions, they tend to be more persistent in anaerobic environments like sediments. nih.gov The persistence of a chemical is often evaluated by its half-life, the time it takes for half of the initial amount to disappear. A chemical with a half-life exceeding 120 days in soil is generally considered persistent. The low adsorption and relative persistence of some organic compounds suggest they could be potential tracers for soil and groundwater contamination. nih.gov

Analytical Challenges in Environmental Monitoring of Reactive Red 50

The detection and quantification of this compound and other reactive dyes in complex environmental matrices present several analytical challenges. A primary difficulty arises from the fact that these dyes can covalently bind to matrices like textiles and potentially to organic matter in soil and sediment. mdpi.com This binding makes them inaccessible to conventional analytical methods that rely on extraction. mdpi.com

Various analytical techniques are employed for the determination of dyes, including spectrophotometry, thin-layer chromatography (TLC), and high-performance liquid chromatography (HPLC) with spectrophotometric or mass spectrometric detection. mdpi.commdpi.com For reactive azo dyes, a common approach involves the reductive cleavage of the azo bond to produce characteristic breakdown products that are more easily detectable by methods like liquid chromatography-electrospray ionization-tandem mass spectrometry (LC-ESI-MS/MS). mdpi.comacs.org This allows for the detection of both bound and unbound dye. mdpi.com

However, challenges remain. The presence of other substances in the sample can interfere with the analysis. For example, in fruit juice samples, high concentrations of natural pigments like anthocyanins can interfere with the visual assessment of the reduction endpoint. acs.org Sample preparation steps, such as solid-phase extraction (SPE), are often necessary to concentrate the analytes and remove interfering compounds, but the efficiency of these steps can be variable. mdpi.commdpi.com Furthermore, the high cost and complexity of advanced instrumentation like high-resolution mass spectrometry (HR-MS) can be a limiting factor. mdpi.com The development of low-cost, rapid, and sensitive analytical methods, such as paper-based analytical devices (µPADs), is an active area of research for environmental monitoring, but these methods can sometimes suffer from low sensitivity without additional sample pre-concentration steps. cdc.gov

Advanced Remediation Technologies for Reactive Red 50 Removal and Degradation

Biological Treatment Processes

Biological treatment methods utilize the diverse metabolic pathways of microorganisms like bacteria, fungi, and algae to decolorize and mineralize azo dyes. The success of these techniques is contingent on the specific microbial species or enzymes employed and the prevailing environmental conditions, most notably the presence or absence of oxygen.

Microbial degradation systems leverage the metabolic machinery of microorganisms to break down the intricate structures of azo dyes. The efficiency of these systems is influenced by the chosen microorganisms and the operational parameters of the bioreactor.

Under aerobic conditions, the biotransformation of azo dyes like Reactive Red 50 can be challenging. The azo bond (–N=N–), which is the chromophoric group responsible for the dye's color, is electron-deficient and thus resistant to attack by the oxygenase enzymes typically active in aerobic degradation. omicsonline.org Consequently, complete mineralization of azo dyes under solely aerobic conditions is often inefficient. fkit.hr However, some microorganisms can achieve partial decolorization through co-metabolism, where the dye is degraded in the presence of a primary carbon source that supports microbial growth. fkit.hr For instance, a study using a microbial consortium demonstrated that in the presence of starch as a cosubstrate, several reactive dyes were decolorized within 24 hours under aerobic conditions. fkit.hr The initial steps in aerobic biotransformation may involve hydroxylation or other modifications to the aromatic rings, which can make the dye molecule more susceptible to subsequent enzymatic cleavage.

Anaerobic conditions are highly conducive to the initial step of azo dye degradation: decolorization. In the absence of oxygen, microorganisms utilize the azo dye as a terminal electron acceptor in their respiratory chain. researchgate.net This process involves the enzymatic reduction of the azo bond, a reaction catalyzed by azoreductases. omicsonline.org These enzymes facilitate the transfer of electrons from an electron donor, such as NADH, to the azo linkage, causing it to cleave. omicsonline.org This reductive cleavage breaks down the dye's chromophore, resulting in the formation of colorless, but potentially hazardous, aromatic amines. mdpi.com Numerous studies have demonstrated the effectiveness of anaerobic bioreduction for various reactive dyes. For example, a strain of Pseudomonas spp. (MPS-2) was shown to remove over 95% of the color from a medium containing a reactive red dye under partial anaerobic conditions. omicsonline.org Similarly, Enterococcus faecalis strain YZ66 achieved 99.5% decolorization of Reactive Red 195 within 1.5 hours in a static anoxic environment. nih.gov

To achieve complete mineralization of azo dyes and their intermediate products, a sequential anaerobic/aerobic treatment strategy is widely regarded as the most effective approach. mdpi.comacademicjournals.org This two-stage process leverages the strengths of both anaerobic and aerobic metabolisms.

The initial anaerobic phase is dedicated to the reductive cleavage of the azo bond, which results in the decolorization of the wastewater and the formation of aromatic amines. mdpi.comiwaponline.com While effective for color removal, the resulting aromatic amines can be toxic and are often resistant to further degradation under anaerobic conditions. omicsonline.org

A crucial aspect of advancing biological treatment technologies is the continuous search for and characterization of new microbial strains with superior dye-degrading capabilities. Researchers have successfully isolated a variety of bacteria, fungi, and other microorganisms from environments contaminated with textile effluents, such as soil and sludge. eeer.orgcabidigitallibrary.orgresearchgate.netresearchgate.netsapub.org These isolated strains are then studied to determine their optimal growth conditions (e.g., pH, temperature, nutrient requirements) and their efficiency in decolorizing and degrading specific dyes like this compound. eeer.orgcabidigitallibrary.org

For example, a bacterial strain identified as Alcaligenes sp. AA09, isolated from activated sludge, was found to decolorize over 90% of Reactive Red BL within 24 hours under aerobic conditions. researchinventy.com Another study isolated Rhizobium radiobacter MTCC 8161 from a textile industry effluent, which was capable of decolorizing Reactive Red 141 by 90% under static anoxic conditions. chem-soc.si The bacterium Paenibacillus terrigena KKW2-005, isolated from dye-contaminated soil, showed a 96.45% decolorization of Reactive Red 141 within 20 hours. nih.gov Furthermore, a halotolerant bacterium, Halomonas meridiana SAIBP-6, isolated from sea sediment, demonstrated an 87.15% degradation of Reactive Red 195. nih.gov

Below is an interactive table summarizing the degradation efficiency of some isolated microorganisms on various reactive red dyes.

Microorganism	Dye	Initial Concentration (mg/L)	Decolorization Efficiency (%)	Time (hours)	Conditions	Reference
Pseudomonas spp. MPS-2	Reactive Red	100	>95	Not Specified	Partial Anaerobic	omicsonline.org
Enterococcus faecalis YZ66	Reactive Red 195	50	99.5	1.5	Anoxic	nih.gov
Alcaligenes sp. AA09	Reactive Red BL	50-200	>90	24	Aerobic	researchinventy.com
Rhizobium radiobacter MTCC 8161	Reactive Red 141	50	90	Not Specified	Anoxic	chem-soc.si
Paenibacillus terrigena KKW2-005	Reactive Red 141	50	96.45	20	Static	nih.gov
Halomonas meridiana SAIBP-6	Reactive Red 195	200	87.15	Not Specified	Static	nih.gov
Bacillus pumilis	Not Specified	10	Not Specified	Not Specified	Not Specified	eeer.org
Paenibacillus thiaminolyticus	Not Specified	10	Not Specified	Not Specified	Not Specified	eeer.org

An alternative to using whole microbial cells is the application of isolated enzymes for dye degradation. This cell-free approach offers several advantages, including greater specificity, faster reaction rates, and applicability over a wider range of environmental conditions. The primary enzymes involved in the breakdown of azo dyes are azoreductases, laccases, and peroxidases. nih.gov

Azoreductases are responsible for the reductive cleavage of the azo bond, which is the key step in decolorization. omicsonline.org These enzymes are typically found intracellularly in bacteria and require cofactors like NADH for their activity. omicsonline.orgchem-soc.si Laccases and peroxidases, on the other hand, are oxidative enzymes often produced by fungi. nih.gov They have a broader substrate specificity and can degrade a wide variety of aromatic compounds, including the amine products of azo bond cleavage. Laccases, for instance, can oxidize phenolic compounds, which can be part of the dye structure or can be used as mediators to facilitate dye degradation.

Research has focused on optimizing the conditions for enzymatic reactions and on immobilizing enzymes on solid supports to enhance their stability and allow for their reuse, which is crucial for the economic feasibility of large-scale applications. A study on Halomonas meridiana identified both tyrosinase and azoreductase as being responsible for the degradation of Reactive Red 195. nih.gov Another study investigating the laccase produced by Pseudomonas mendocina reported a 58.46% degradation of a mixed azo dye solution. biorxiv.org

The table below provides an overview of the enzymatic degradation of reactive red dyes.

Enzyme	Source Organism	Dye	pH	Temperature (°C)	Degradation Efficiency (%)	Reference
Azoreductase	Pseudomonas spp. MPS-2	Reactive Red	7	37	Not Specified	omicsonline.org
Laccase	Pseudomonas mendocina	Mixed Azo Dyes (including a reactive red)	5.8	20	58.46	biorxiv.org
Tyrosinase & Azoreductase	Halomonas meridiana SAIBP-6	Reactive Red 195	9	40	87.15	nih.gov

Role of Mediator Systems in Enzymatic Reactions

Bioreactor Configurations and Performance Optimization

Bioreactors utilizing microbial communities are a cornerstone of wastewater treatment. Specific configurations can be optimized for the removal of azo dyes.

The conventional activated sludge process involves a complex microbial community and can be adapted for dye removal. Some bacteria isolated from sludge have demonstrated the ability to decolorize reactive dyes. For instance, a strain of Pseudomonas aeruginosa has been reported to remove 52% of a reactive red dye at a concentration of 50 ppm over 120 hours researchgate.net. While not explicitly identified as this compound, this indicates the potential of such microorganisms.

In addition to biological processes, adsorption on activated carbon derived from sludge or chemical coagulation are other removal pathways. One study compared different treatment methods for a "reactive Red" dye at a 50 mg/L concentration, showing varied removal efficiencies.

Table 1: Removal of a Reactive Red Dye (50 mg/L) by Different Processes

Treatment Process	Removal Efficiency (%)	Reference
Coagulation-Flocculation (Optimized)	91.96	bioline.org.brbioline.org.brresearchgate.net
Granular Activated Carbon (GAC) Adsorption	51	bioline.org.brbioline.org.brresearchgate.net
Biological Decolorization (P. aeruginosa)	52	researchgate.net

Biofilm reactors and granular sludge systems offer advantages over suspended growth systems, such as higher biomass retention and the ability to create distinct anaerobic and aerobic zones within a single reactor. These conditions are ideal for the two-step degradation of azo dyes: anaerobic cleavage of the azo bond followed by aerobic degradation of the resulting aromatic amines. Despite the proven effectiveness of these systems for various azo dyes, specific performance data and research findings on the treatment of this compound using biofilm or granular sludge reactors are not well-documented in existing literature.

Factors Influencing Biological Decolorization and Degradation Efficiency

The efficiency of biological methods for the decolorization and degradation of azo dyes, including those in the Reactive Red class, is governed by a complex interplay of various physicochemical and environmental factors. tlr-journal.comresearchgate.net Optimization of these parameters is crucial for enhancing the metabolic activity of microorganisms and, consequently, the rate and extent of dye removal. tlr-journal.com

pH: The pH of the medium is a critical factor, influencing the enzymatic activity of microorganisms and the transport of dye molecules across the cell membrane. mdpi.com Most microbial decolorization processes for reactive dyes function optimally within a neutral to slightly alkaline pH range, typically between 6.0 and 10.0. tlr-journal.comrasayanjournal.co.in For instance, studies on Pseudomonas spp. have shown that azoreductase, a key enzyme in azo dye degradation, is most stable and active at a pH of 7.0. scielo.br Similarly, research on Rhizobium radiobacter and a bacterial consortium (AR1) reported optimal decolorization of other reactive red dyes at pH 7.0 and 8.0, respectively. utoronto.caekb.eg Extreme acidic or alkaline conditions can denature the enzymes responsible for degradation, thereby reducing efficiency. ekb.egmdpi.com

Temperature: Temperature significantly affects microbial growth and the kinetics of enzyme-catalyzed reactions. mdpi.com For most bacteria involved in dye degradation, the optimal temperature range is mesophilic, generally between 30°C and 40°C. utoronto.camdpi.comresearchgate.net A study on Micrococcus sps found the maximum decolorization of Reactive Red-120 occurred at 35°C. researchgate.net A bacterial consortium (AR1) also showed the highest degradation of Reactive Red 195 at 40°C. ekb.eg Temperatures below the optimum range can slow down metabolic activity, while excessively high temperatures can lead to enzyme inactivation and decreased cell viability. mdpi.com

Oxygen Availability: The initial and most crucial step in the bacterial degradation of azo dyes is the reductive cleavage of the azo bond (-N=N-). This is an anaerobic process, as oxygen competes with the azo dye as a more favorable electron acceptor. scielo.briwaponline.com The presence of dissolved oxygen can inhibit the activity of azoreductase enzymes by diverting the flow of reducing equivalents (like NADH) towards aerobic respiration. scielo.brjocpr.com Therefore, anaerobic or facultative anaerobic conditions are generally preferred for the initial decolorization step. scielo.brutoronto.ca Subsequent degradation of the resulting aromatic amines, which can be toxic, often requires aerobic conditions for complete mineralization. researchgate.netiwaponline.com This has led to the development of sequential anaerobic-aerobic treatment systems. iwaponline.com

Nutrient Sources (Carbon and Nitrogen): The availability of supplementary carbon and nitrogen sources significantly influences microbial growth and dye degradation efficiency. mdpi.com Since many azo dyes are deficient in carbon, an external carbon source is often required to support microbial metabolism. rasayanjournal.co.in Glucose, yeast extract, sucrose, and maltose (B56501) have been shown to enhance the decolorization of various reactive red dyes by providing the necessary energy and reducing equivalents for the reductive cleavage of the azo bond. rasayanjournal.co.inscielo.brutoronto.caresearchgate.net This process, where the microorganism degrades the dye while utilizing another primary substrate, is known as co-metabolism. ekb.egbioline.org.br The choice and concentration of the nitrogen source also play a role, with yeast extract, urea, and ammonium (B1175870) nitrate (B79036) being effective in different studies. rasayanjournal.co.inutoronto.ca

Initial Dye Concentration: The concentration of the dye itself can affect the degradation process. While a certain concentration is required as a substrate, very high concentrations can be toxic to microorganisms, inhibiting their growth and metabolic activity. mdpi.com This toxicity can interfere with cellular processes, including the synthesis of nucleic acids. jocpr.com The optimal initial concentration varies depending on the microbial strain and the specific dye. For example, Streptomyces sp. VITDDK3 effectively degraded Reactive Red 5B at 50 mg/L, while a bacterial consortium (AR1) was successfully acclimatized to degrade Reactive Red 195 at concentrations up to 2000 mg/L. mdpi.comekb.eg

Electron Donors and Redox Mediators: The anaerobic reduction of the azo bond is an electron transfer process. The efficiency of this process can be enhanced by the presence of electron donors and redox mediators. Simple organic acids and sugars can serve as electron donors. jocpr.com Redox mediators are compounds that can accelerate the transfer of electrons from the primary electron donor to the azo dye. scispace.com Compounds like anthraquinone-2,6-disulfonate (AQDS) and naturally occurring substances like riboflavin (B1680620) have been shown to significantly speed up the decolorization of reactive red dyes by acting as electron shuttles. scispace.comd-nb.info

Physicochemical Treatment Methodologies

Physicochemical methods, particularly adsorption technologies, represent a significant alternative to biological treatments for the removal of reactive dyes from wastewater. Adsorption is recognized for its operational simplicity, high efficiency, and the ability to treat effluents with high toxicity or those that are resistant to biodegradation. researchgate.net

Adsorption Technologies

Adsorption involves the accumulation of dye molecules (adsorbate) onto the surface of a solid material (adsorbent). The effectiveness of this process depends on the properties of the adsorbent, such as surface area, porosity, and the presence of specific functional groups, as well as the characteristics of the dye molecule and the operational conditions of the system. rsc.org

Research has focused on developing cost-effective and highly efficient adsorbents from various precursors.

Activated Carbon (AC): Activated carbon is a conventional and highly effective adsorbent due to its large surface area and porous structure. mdpi.com It can be produced from various materials, including agricultural by-products like citrus fruit peels and grape wood, or even tannery sludge. iwaponline.comjocpr.combioline.org.br Studies on Reactive Red 2 and Reactive Red 31 have demonstrated the high adsorption capacity of AC derived from such waste materials. jocpr.combioline.org.br

Biomass-Derived Materials: A wide range of low-cost agricultural wastes, or "green wastes," have been explored as adsorbents. These include peanut shells, corn cobs, and eggshells, which have been used to remove dyes like Reactive Red 43 and Reactive Red 123. ekb.egbioline.org.br These materials are attractive due to their abundance, low cost, and biodegradability. ekb.eg Chitosan, a biopolymer derived from seafood industry waste, has also shown significant potential for adsorbing reactive dyes like Reactive Red 239. scielo.brscirp.org

Metal Oxides and Nanocomposites: To enhance adsorption capacity and surface properties, researchers have developed composite materials. Nano-metal oxides such as zinc oxide, iron oxides (Fe₃O₄), and magnesium oxide (MgO) can be combined with activated carbon or other support materials. researchgate.netmdpi.com These nanocomposites offer synergistic effects, combining the high surface area of the support with the specific reactive sites of the metal oxides. mdpi.com For instance, bentonite (B74815) clay modified with sodium metasilicate (B1246114) and potassium ferricyanide (B76249) has been developed as a novel nanocomposite for removing "Reactive red" dye. mdpi.comresearchgate.net Similarly, a composite of phosphogypsum and vanadium has been used to adsorb Reactive Red 141. ecoeet.com

Adsorption isotherms are mathematical models that describe the equilibrium relationship between the concentration of the dye in the solution and the amount of dye adsorbed onto the solid phase at a constant temperature. Analyzing these models is essential for optimizing the design of adsorption systems. rasayanjournal.co.in

Langmuir Isotherm: This model assumes that adsorption occurs at specific homogeneous sites on the adsorbent surface, forming a monolayer. scielo.br It is often used to determine the maximum adsorption capacity (qₘ) of an adsorbent. Studies on the adsorption of Reactive Red 2, Reactive Red 123, and Reactive Red 198 on various adsorbents like activated carbon, eggshells, and Moringa peregrina ash, respectively, have shown a good fit with the Langmuir model. jocpr.combioline.org.brscispace.com

Freundlich Isotherm: This empirical model is applied to describe adsorption on heterogeneous surfaces with a non-uniform distribution of adsorption heat and affinities. scielo.br It is suitable for multilayer adsorption. The adsorption of Reactive Red 43 on peanut shells and corn cobs was found to be well-described by the Freundlich isotherm. ekb.eg

Temkin Isotherm: This model considers the effect of indirect adsorbate-adsorbate interactions on the adsorption process. It assumes that the heat of adsorption of all molecules in the layer decreases linearly with coverage due to these interactions. scielo.br The Temkin model was found to be a good fit for the adsorption of Reactive Red 2 on activated carbon derived from grape wood. iwaponline.com

Table 1: Adsorption Isotherm Model Parameters for Various Reactive Red Dyes on Different Adsorbents

Adsorbent	Reactive Dye	Best Fit Model	Maximum Adsorption Capacity (qₘ) (mg/g)	Reference
Eggshell	Reactive Red 123	Langmuir	1.26	bioline.org.br
Activated Carbon (from grape wood)	Reactive Red 2	Temkin	N/A	iwaponline.com
Chitosan 8B	Reactive Red 239	Langmuir	163.93 (μmol/g)	scirp.org
Peanut Shells	Reactive Red 43	Freundlich	N/A	ekb.eg
Moringa peregrina ash	Reactive Red 198	Langmuir	N/A	scispace.com

Adsorption kinetics describe the rate of dye uptake and provide insights into the mechanism of adsorption.

Pseudo-First-Order Model: This model, proposed by Lagergren, describes adsorption in solid-liquid systems based on the adsorbent's capacity. ajol.info

Pseudo-Second-Order Model: This model assumes that the rate-limiting step may be chemical sorption or chemisorption involving valence forces through the sharing or exchange of electrons between the adsorbent and adsorbate. ajol.info Numerous studies on reactive red dyes, including Reactive Red 2, Reactive Red 123, and Reactive Red 239, have shown that the pseudo-second-order model provides the best correlation with experimental data, suggesting that chemisorption is a significant part of the mechanism. iwaponline.comjocpr.combioline.org.brscirp.org

Intraparticle Diffusion Model: This model, based on Weber and Morris's theory, is used to identify the diffusion mechanism and rate-controlling steps. If the plot of dye uptake versus the square root of time (t¹/²) is linear and passes through the origin, then intraparticle diffusion is the sole rate-limiting step. ajol.info However, in many cases, the plot does not pass through the origin, indicating that other mechanisms, such as boundary layer diffusion, also control the adsorption rate. mdpi.comajol.info

Table 2: Kinetic Model Fitting for Various Reactive Red Dyes

Adsorbent	Reactive Dye	Best Fit Kinetic Model	Correlation Coefficient (R²)	Reference
Eggshell	Reactive Red 123	Pseudo-Second-Order	0.99	bioline.org.br
Activated Carbon (from grape wood)	Reactive Red 2	Pseudo-Second-Order	0.99	iwaponline.com
Chitosan 8B	Reactive Red 239	Pseudo-Second-Order	≥0.999	scirp.org
Chitosan Treated Cotton	Remazol Red RR	Pseudo-Second-Order	>0.99	tlr-journal.com

Thermodynamic studies are conducted to determine the spontaneity and nature of the adsorption process. The key parameters—Gibbs free energy change (ΔG°), enthalpy change (ΔH°), and entropy change (ΔS°)—are calculated from experimental data obtained at different temperatures. scielo.br

Gibbs Free Energy (ΔG°): A negative value of ΔG° indicates that the adsorption process is spontaneous and thermodynamically feasible. researchgate.net

Enthalpy (ΔH°): The sign of ΔH° indicates whether the process is exothermic (negative value) or endothermic (positive value). For many reactive dye adsorption processes, ΔH° is positive, signifying an endothermic nature, which means that adsorption is favored at higher temperatures. tlr-journal.comscispace.com However, exothermic processes have also been reported, such as the adsorption of Reactive Red 43 on peanut shells and corn cobs. ekb.eg The magnitude of ΔH° can also suggest the type of adsorption: values typically associated with physisorption are lower than those for chemisorption (generally 40-120 kJ/mol). mdpi.com

Entropy (ΔS°): A positive value of ΔS° reflects an increase in the randomness at the solid-solution interface during the adsorption process. researchgate.net

For example, the adsorption of Remazol Red RR on chitosan-treated cotton was found to be non-spontaneous (positive ΔG°) and endothermic (positive ΔH°). tlr-journal.com In contrast, the adsorption of Reactive Red 43 on agricultural by-products was spontaneous (negative ΔG°) and exothermic (negative ΔH°). ekb.eg Thermodynamic studies on the adsorption of Reactive Red 141 on a phosphogypsum/vanadium composite also revealed a spontaneous process. ecoeet.com

Surface Chemistry Interactions in Adsorption Mechanisms

The adsorption process for removing reactive dyes like this compound is fundamentally governed by the interactions between the dye molecules and the surface of the adsorbent material. These interactions are complex and can involve a combination of physical and chemical forces. Key mechanisms include electrostatic interactions, hydrogen bonding, and π-π interactions.

The surface charge of the adsorbent, which is influenced by the pH of the solution, plays a critical role in the adsorption of anionic dyes like this compound. In acidic conditions (pH below the adsorbent's point of zero charge, or pHpzc), the adsorbent surface becomes positively charged, leading to strong electrostatic attraction with the negatively charged sulfonate groups (–SO₃⁻) of the dye molecule. tandfonline.com Conversely, at a pH above the pHpzc, the adsorbent surface becomes negatively charged, resulting in electrostatic repulsion that hinders dye adsorption. acs.org

Coagulation-Flocculation Processes

Coagulation-flocculation is a widely used and cost-effective method for treating textile wastewater containing reactive dyes. This process involves the destabilization of colloidal dye particles by a coagulant, followed by the aggregation of these particles into larger flocs that can be easily removed by sedimentation.

Commonly used coagulants include aluminum sulfate (B86663) (alum), polyaluminum chloride (PAC), and magnesium chloride (MgCl2). bioline.org.brscispace.com The effectiveness of these coagulants depends on several factors, including pH, coagulant dosage, and the specific type of dye. For reactive dyes, coagulation is often more effective at a specific pH range. For instance, one study found that MgCl2 was highly effective at removing over 90% of a reactive dye at a pH of 11. bioline.org.br Another study highlighted that PAC could effectively remove various reactive dyes, although the efficiency varied depending on the dye's specific structure. pjoes.com

The mechanism of coagulation involves charge neutralization of the dye molecules by the positively charged hydrolyzed species of the coagulant. This is followed by the enmeshment of the destabilized dye particles within the precipitated metal hydroxide (B78521) flocs (e.g., Al(OH)₃). scispace.com Coagulant aids, such as calcium oxide or polymers like polyvinyl alcohol (PVA) and polyacrylamide (PAM), can be used to enhance floc formation and settling. bioline.org.br Research has shown that a novel formulation combining coagulants and coagulant aids can achieve high removal efficiencies for reactive dyes, with one study reporting over 91% removal for a 50 mg/L reactive red solution. bioline.org.brbioline.org.br

Table 1: Coagulation-Flocculation Efficiency for Reactive Dyes

Coagulant/Process	Dye Concentration (mg/L)	Removal Efficiency (%)	Reference
Novel Formulation	5	91.3	bioline.org.brbioline.org.br
Novel Formulation	50	91.9	bioline.org.brbioline.org.br
Alum and Calcium Oxide	100	~100 (combined with adsorption)	scispace.comresearchgate.net
Polyaluminum Chloride (PAC)	107	66.4	pjoes.com

Membrane Separation Techniques

Membrane separation technologies offer a physical barrier to separate dye molecules from wastewater, producing high-quality effluent that can potentially be reused. Different types of pressure-driven membrane processes, including nanofiltration, reverse osmosis, ultrafiltration, and microfiltration, are employed based on the size of the dye molecules and the desired level of treatment.

Nanofiltration and Reverse Osmosis Applications

Nanofiltration (NF) and reverse osmosis (RO) are high-pressure membrane processes capable of removing even small, dissolved dye molecules. NF membranes have a pore size typically between 0.5 and 2 nm, making them effective at retaining multivalent salts and organic molecules like reactive dyes. nih.gov RO membranes have even smaller pores (around 0.5 nm) and can reject nearly all dissolved solids, including monovalent salts and dyes. nih.gov

Studies have demonstrated high rejection rates for reactive dyes using both NF and RO membranes. For instance, at an operating pressure of 8 bar, RO membranes achieved over 97% removal of a reactive red dye, while NF membranes achieved over 93% removal. nih.govresearchgate.net The presence of salts in the wastewater can sometimes enhance color removal, although it may lead to a decrease in the permeate flux. nih.govresearchgate.net The choice between NF and RO often involves a trade-off between permeate quality and operating costs, as RO requires higher pressures. csuohio.edu

Ultrafiltration and Microfiltration for Dye Effluent Treatment

Ultrafiltration (UF) and microfiltration (MF) are lower-pressure membrane processes with larger pore sizes compared to NF and RO. MF is generally suitable for removing suspended particles and pigment dyes. psu.edu UF can effectively separate high molecular weight and insoluble dyes. csuohio.edu However, their effectiveness in removing smaller, soluble reactive dyes like this compound is often limited. csuohio.edu

Fouling Mitigation Strategies in Membrane Systems

A major challenge in membrane separation for dye wastewater treatment is membrane fouling, which is the accumulation of rejected materials on the membrane surface and within its pores. Fouling leads to a decline in permeate flux, increased energy consumption, and a shortened membrane lifespan. For reactive dye solutions, fouling can be caused by the dye molecules themselves, as well as other components in the effluent like salts and organic matter.

Several strategies are employed to mitigate membrane fouling. These can be broadly categorized into feed pretreatment, membrane modification, and process optimization. Pretreatment methods, such as coagulation or MF, can remove potential foulants before the feed stream reaches the NF or RO membranes. iwaponline.com Membrane surface modification aims to create membranes with properties that resist fouling, such as increased hydrophilicity or a smoother surface. acs.org Operational strategies include optimizing hydrodynamic conditions (e.g., cross-flow velocity), periodic backwashing, and chemical cleaning. iwaponline.com In moving bed membrane bioreactors (MB-MBR), the scouring action of carrier elements can also help to reduce fouling on the membrane surface. yildiz.edu.tr

Advanced Oxidation Processes (AOPs)

Advanced Oxidation Processes (AOPs) are a set of chemical treatment procedures designed to degrade recalcitrant organic pollutants, such as reactive dyes, into simpler and less harmful compounds. AOPs are characterized by the in-situ generation of highly reactive and non-selective hydroxyl radicals (•OH), which are powerful oxidizing agents. Common AOPs include Fenton and photo-Fenton processes, ozonation, and photocatalysis using semiconductors like titanium dioxide (TiO₂) or zinc oxide (ZnO). iwaponline.comsemanticscholar.org

In the context of this compound and similar dyes, AOPs have shown significant promise. For example, a study on Reactive Red 45 demonstrated that a UV/H₂O₂ process could achieve 88.85% degradation for a 50 mg/L solution, while a gamma/H₂O₂ process achieved 100% degradation. mdpi.comrepec.orgresearchgate.net The photo-Fenton process (UV/H₂O₂/Fe²⁺) has also proven highly effective, with one study on Reactive Red 198 reporting over 99% removal under optimal conditions. brieflands.com The efficiency of these processes is highly dependent on parameters such as pH, oxidant concentration, catalyst dosage, and reaction time. oaji.netijhse.ir For instance, the photo-Fenton process for Reactive Red 198 was found to be most effective at an acidic pH of 3. oaji.netijhse.ir

Photocatalysis using ZnO has also been successfully applied for the degradation of reactive red dyes, with one study showing that the process can significantly reduce both color and chemical oxygen demand (COD). semanticscholar.org The addition of hydrogen peroxide (H₂O₂) can often enhance the degradation rate by increasing the formation of hydroxyl radicals. semanticscholar.orguobaghdad.edu.iq

Table 2: Efficiency of Advanced Oxidation Processes for Reactive Red Dyes

AOP Method	Dye	Initial Concentration (mg/L)	Degradation/Removal Efficiency (%)	Reference
UV/H₂O₂	Reactive Red 45	50	88.85	mdpi.comrepec.orgresearchgate.net
Gamma/H₂O₂	Reactive Red 45	50	100	mdpi.comrepec.orgresearchgate.net
Photo-Fenton	Reactive Red 198	50	>99	brieflands.com
Fenton	Reactive Red 198	100	87	oaji.net
ZnO Photocatalysis	Reactive Red 238	25	99 (color), 90 (COD)	semanticscholar.org

Based on a comprehensive search of scientific literature, there is a notable lack of specific research data concerning the advanced remediation of the chemical compound explicitly identified as "this compound." Studies on photocatalytic and electrochemical degradation technologies predominantly focus on other variants within the reactive dye class, such as Reactive Red 2, Reactive Red 4, Reactive Red 120, Reactive Red 141, Reactive Red 195, and Reactive Red 238, or refer to the group in general terms.

The name "Red 50" is found in association with other dye classifications, such as Disperse Red 50 and Acid Red 50, which possess different chemical structures and properties from reactive dyes. However, specific, detailed research findings on the photocatalytic or electrochemical breakdown of a compound designated as C.I. This compound are not available in the reviewed literature.

Therefore, it is not possible to generate a scientifically accurate article that focuses solely on "this compound" as per the provided outline and instructions due to the absence of specific data for this particular compound.

Should you be interested, a detailed article could be generated on a more extensively researched compound from the same family, such as Reactive Red 195 or Reactive Red 120 , for which substantial data on advanced remediation technologies exists. Alternatively, a broader article on the remediation of the "Reactive Red" dye class as a whole could be compiled.

Electrochemical Degradation

Anodic Oxidation Mechanisms at Various Electrode Materials

Anodic oxidation is an electrochemical process that utilizes the anode as a site for the generation of powerful oxidizing species, primarily hydroxyl radicals (•OH), from the discharge of water. This process can degrade refractory organic pollutants like this compound through two primary mechanisms: direct and indirect oxidation.

Anode materials are broadly classified into "active" and "non-active" anodes.

Active anodes (e.g., Platinum, Graphite (B72142), DSA) have a low oxygen evolution potential. They are characterized by a strong interaction between the anode surface and hydroxyl radicals, leading to the formation of higher-state oxides or chemisorbed active oxygen. This, in turn, promotes the partial and selective oxidation of organics.

Non-active anodes (e.g., Boron-Doped Diamond (BDD), Lead Dioxide (PbO2), Tin Dioxide (SnO2)) possess a high oxygen evolution overpotential. e3s-conferences.org They are poor catalysts for oxygen evolution, resulting in the accumulation of physically adsorbed hydroxyl radicals on the surface. These weakly interacting radicals are highly reactive and can lead to the complete mineralization of organic compounds. e3s-conferences.org

The degradation of azo dyes similar to this compound has been studied using various anode materials. For instance, the anodic oxidation of Reactive Orange 16 on a BDD electrode resulted in complete color removal within 40 minutes. e3s-conferences.org In another study, the electrochemical degradation of Crystal Violet using a Ti/Pt/SnO2 electrode was found to be heavily influenced by parameters such as current density, pH, and the presence of electrolytes like NaCl. mdpi.com The oxidation of the dye was attributed to the synergistic action of hydroxyl radicals and active chlorine. mdpi.com

The efficiency of anodic oxidation for dye removal is influenced by several operational parameters. An increase in current density generally leads to a higher degradation rate due to the enhanced production of hydroxyl radicals. tandfonline.com However, very high current densities can lead to wasted energy through side reactions. uclm.es The initial dye concentration also plays a role; higher concentrations may require longer treatment times for complete removal. acs.org

Table 1: Comparison of Different Anode Materials in Anodic Oxidation of Dyes

Anode Material	Typical Dyes Treated	Key Findings	Reference
Boron-Doped Diamond (BDD)	Reactive Orange 16	Complete color removal in 40 minutes.	e3s-conferences.org
Ti/Pt/SnO2	Crystal Violet	Oxidation occurs through the synergy of hydroxyl radicals and active chlorine.	mdpi.com
Lead Dioxide (PbO2)	Reactive Red 141	100% color and COD removal in 30 minutes in the presence of NaCl.	mdpi.com
Graphite	Methylene Blue	94% color removal achieved in 30 minutes at pH 3.	e3s-conferences.org

Electro-Fenton and Photoelectro-Fenton Processes

The Electro-Fenton (EF) process is an electrochemical advanced oxidation process (EAOP) that combines the principles of electrochemistry and the Fenton reaction. In this process, hydrogen peroxide (H2O2) is continuously generated in-situ at the cathode via the 2-electron reduction of dissolved oxygen. This electrogenerated H2O2 then reacts with a catalytic amount of ferrous ions (Fe2+), which are added to the solution, to produce highly reactive hydroxyl radicals (•OH) through the Fenton reaction. arxiv.org

The key reactions in the EF process are:

At the cathode: O2 + 2H+ + 2e- → H2O2

In the bulk solution (Fenton's reaction): Fe2+ + H2O2 → Fe3+ + •OH + OH- acs.org

A crucial advantage of the EF process is the electrochemical regeneration of Fe2+ from the Fe3+ produced in the Fenton reaction, which occurs at the cathode. arxiv.org This continuous regeneration of the catalyst enhances the process's efficiency and reduces sludge production. The effectiveness of the EF process is influenced by the anode material, with Boron-Doped Diamond (BDD) anodes often showing superior performance. arxiv.orgscielo.org.mx

The Photoelectro-Fenton (PEF) process enhances the EF process by incorporating ultraviolet (UV) or visible light irradiation. The primary role of light is to promote the photoreduction of Fe(OH)2+ species, regenerating more Fe2+ and producing additional hydroxyl radicals. Furthermore, the photolysis of complexes formed between Fe(III) and carboxylic acid intermediates can accelerate their degradation, leading to faster and more complete mineralization of the organic pollutant. scielo.org.mx When sunlight is used as the light source, the process is termed Solar Photoelectro-Fenton (SPEF). scielo.org.mxresearchgate.net

Studies on the degradation of various pollutants have demonstrated the high efficiency of these processes. For instance, the degradation of the pharmaceutical ranitidine (B14927) in a pre-pilot flow plant showed that the SPEF process was more powerful than the EF process. researchgate.net The degradation of the antibiotic p-aminosalicylic acid highlighted the superior performance of BDD anodes in the EF process. researchgate.net

Development and Application of Dimensionally Stable Anodes (DSAs)

Dimensionally Stable Anodes (DSAs) are a class of electrodes consisting of a metallic substrate, typically titanium, coated with a layer of one or more metal oxides. scirp.org These oxides, often including iridium dioxide (IrO2), ruthenium dioxide (RuO2), and tin dioxide (SnO2), provide high catalytic activity, excellent chemical and mechanical stability, and a large surface area. scirp.orgrsc.org DSAs are considered "active" anodes and are widely used in various electrochemical applications, including the treatment of industrial wastewater containing organic pollutants like this compound. scirp.org

The mechanism of organic pollutant degradation at DSAs primarily involves indirect oxidation. The hydroxyl radicals generated from water discharge at the anode surface react with the metal oxide coating to form higher-oxide species. These higher oxides are milder oxidants compared to free •OH radicals and mediate the oxidation of organic compounds. scielo.br In the presence of chloride ions, DSAs are highly efficient at generating active chlorine species (Cl2, HOCl, ClO-), which are powerful oxidants that can effectively decolorize and degrade dye molecules in the bulk solution. ub.edu

The composition of the oxide coating significantly influences the anode's performance. For example, in the decolorization of amaranth (B1665344) dye, an IrO2-Ru2O-SnO2-TiO2/Ti electrode showed higher performance than a Ru2O-SnO2-TiO2/Ti electrode. scirp.org Studies on the electrochemical oxidation of Reactive Red 120 using both DSA (Ti/IrO2-RuO2) and BDD anodes revealed that the BDD anode was capable of complete mineralization, highlighting the different oxidative powers of these materials. researchgate.net

The application of DSAs in biofilm electrode reactors for the degradation of Reactive Brilliant Red X-3B demonstrated that using a DSA as the anode improved both dye and chemical oxygen demand (COD) removal efficiencies compared to a graphite anode. rsc.org This improvement was attributed to the lower internal resistance and higher catalytic activity of the DSA, leading to the formation of strong oxidizing substances. rsc.org

Table 2: Performance of DSA Electrodes in Azo Dye Degradation

DSA Composition	Target Pollutant	Key Findings	Reference
Ti/IrO2–Ta2O5	Reactive Brilliant Red X-3B	Improved COD (86.54%) and dye (75.70%) removal compared to graphite anode.	rsc.org
Ti/Ru0.3Ti0.7O2	Reactive Red 189	Achieved 45% TOC decay at high current densities under UV irradiation.	scielo.br
Ti/IrO2-RuO2	Reactive Red 120	Exhibited different selectivity and lower mineralization compared to BDD anode.	researchgate.net
Ti/Ir–Sn–Sb oxide	Acid Red 1	Used effectively in a solar photoelectro-Fenton-like process with electrogenerated active chlorine.	ub.edu

Electrocoagulation for this compound Removal

Electrocoagulation (EC) is an electrochemical wastewater treatment method that employs sacrificial anodes, typically made of aluminum (Al) or iron (Fe), to remove pollutants. The process involves the in-situ generation of coagulant species through the electrolytic dissolution of the anode. These metal ions then hydrolyze to form a series of metal hydroxides and polyhydroxides, which act as flocculating agents to remove pollutants from the water. iwaponline.com

The fundamental mechanisms in EC are:

At the anode: Metal dissolution (e.g., Al → Al3+ + 3e- or Fe → Fe2+ + 2e-)

At the cathode: Water electrolysis (2H2O + 2e- → H2 + 2OH-)

In the solution: Formation of metal hydroxides (e.g., Al3+ + 3H2O → Al(OH)3 + 3H+) which entrap or adsorb dye molecules.

The removal of reactive dyes, such as Reactive Red 195 and Reactive Red 196, has been effectively demonstrated using EC. iwaponline.comzums.ac.ir The efficiency of the EC process is governed by several key operational parameters, including current density, electrolysis time, initial pH, and initial dye concentration.

An increase in current density or electrolysis time generally enhances removal efficiency by increasing the concentration of the electro-dissolved coagulant. zums.ac.ir For example, in the treatment of wastewater containing Reactive Red 195, increasing the current intensity from 50 mA to 100 mA reduced the time required to achieve 80% decolorization by 40%. iwaponline.com The initial pH of the solution is also a critical factor, as it affects the speciation of the metal hydroxides. For the removal of Reactive Red 196 using iron electrodes, a pH of 8 was found to be optimal, achieving 99.65% dye removal. zums.ac.ir

Combining EC with other technologies, such as ultrasound (ultrasound-assisted electrocoagulation), can further enhance performance by reducing electrode passivation and improving mass transfer, leading to faster and more complete pollutant removal. nih.gov

Fenton and Fenton-like Processes

Classical Homogeneous Fenton Reactions

The classical homogeneous Fenton process is an advanced oxidation process (AOP) that utilizes a mixture of hydrogen peroxide (H2O2) and ferrous ions (Fe2+) to generate highly potent and non-selective hydroxyl radicals (•OH). acs.orgscielo.br These radicals are powerful oxidizing agents capable of degrading a wide range of recalcitrant organic pollutants, including azo dyes like this compound, into simpler, less harmful compounds, and ultimately, CO2 and water. acs.org

The core reaction of the Fenton process is: Fe2+ + H2O2 → Fe3+ + •OH + OH− researchgate.net

The efficiency of the homogeneous Fenton process is highly dependent on several operational parameters. One of the most critical factors is the solution's pH. The reaction exhibits maximum oxidative activity in a narrow acidic pH range, typically between 2.5 and 4.0. researchgate.netumsha.ac.ir At pH values above this range, ferric ions (Fe3+) precipitate as ferric hydroxide (Fe(OH)3), which removes the catalyst from the solution and can generate a significant amount of iron sludge. scielo.brresearchgate.net Below this range, the reaction can be inhibited.

The concentrations of both Fe2+ and H2O2 are also crucial. An optimal ratio is required for efficient •OH generation. An excess of H2O2 can lead to scavenging of hydroxyl radicals, while an excess of Fe2+ can also lead to scavenging and is not cost-effective.

Despite its high efficiency, the classical Fenton process has limitations, including the strict pH requirement and the production of iron sludge, which can create secondary pollution and requires further treatment. scielo.brresearchgate.net

Heterogeneous Fenton Catalysis for this compound

To overcome the limitations of the homogeneous Fenton process, such as the narrow operating pH range and sludge formation, heterogeneous Fenton catalysis has emerged as a promising alternative. e3s-conferences.orgnih.gov This approach utilizes solid catalysts containing iron, which can activate hydrogen peroxide to generate hydroxyl radicals while remaining in a separate phase from the treated water. This allows for easier catalyst recovery and reuse, and often permits operation over a broader pH range. nih.gov

A variety of materials have been investigated as heterogeneous Fenton catalysts, including:

Iron Oxides: Goethite (α-FeOOH), hematite (B75146) (α-Fe2O3), magnetite (Fe3O4), and maghemite (γ-Fe2O3) are commonly used due to their stability and catalytic activity. scielo.br

Iron-Modified Supports: Iron can be immobilized onto various porous support materials like zeolites, activated carbon, or silica (B1680970) to increase surface area and stability. e3s-conferences.org

Composite Materials: Bimetallic or composite catalysts, such as Cu-Fe bimetallic modified PTFE fibers or zinc ferrite (B1171679) (ZnFe2O4), have been developed to enhance catalytic performance. iaea.orgunpaywall.org

The mechanism of heterogeneous Fenton catalysis involves the reaction of H2O2 with iron species on the catalyst surface, leading to the generation of •OH. For example, with magnetite (Fe3O4), both Fe2+ and Fe3+ sites on the surface participate in a catalytic cycle with H2O2 to produce radicals.

Research has shown the effectiveness of heterogeneous Fenton systems for dye degradation. A study on the degradation of a reactive red dye using a Cu-Fe bimetallic modified PTFE fiber complex as a heterogeneous Fenton catalyst achieved complete decolorization. unpaywall.org Another study demonstrated that a graphene oxide-ZnFe2O4 composite catalyst achieved 94% degradation of a reactive red dye under optimized photo-Fenton conditions, showing enhanced performance compared to ZnFe2O4 alone. researchgate.netiaea.org This catalyst also exhibited good stability and reusability over multiple cycles. iaea.org The use of heterogeneous catalysts often allows for effective degradation at near-neutral pH, significantly broadening the applicability of the Fenton process for treating industrial effluents containing dyes like this compound. scielo.br

Table 3: Comparison of Homogeneous vs. Heterogeneous Fenton Processes for Azo Dye Removal

Process	Catalyst Example	Optimal pH	Key Advantages	Key Disadvantages	Reference
Homogeneous Fenton	FeSO4	2.5 - 4.0	High reaction rates, simple setup.	Strict pH control needed, iron sludge production.	researchgate.netumsha.ac.ir
Heterogeneous Fenton	Fe3O4 (Magnetite)	2.0 - 7.0	Wider operating pH range, catalyst is reusable, less sludge.	Potentially lower reaction rates, catalyst deactivation can occur.	researchgate.netnih.gov
Heterogeneous Photo-Fenton	GO-ZnFe2O4	~3.0	Enhanced degradation with light, good catalyst stability.	Requires light source, more complex system.	researchgate.netiaea.org

Ozonation and Peroxone Processes

Ozonation and peroxone (O₃/H₂O₂) processes are another set of powerful AOPs for treating dye-laden wastewater. pjoes.comOzonation involves the direct application of ozone (O₃), a strong oxidant, to the effluent. bas.bg Ozone can directly react with the chromophoric groups of the dye molecules, leading to decolorization. pjoes.com However, the efficiency of ozonation alone for complete mineralization can be limited due to the formation of refractory by-products. nih.gov The effectiveness of ozonation is significantly influenced by factors such as pH, ozone dosage, and initial dye concentration. pjoes.com Higher pH levels can promote the decomposition of ozone into more reactive hydroxyl radicals, enhancing the degradation process. pjoes.com

The Peroxone process involves the addition of hydrogen peroxide (H₂O₂) to the ozonation system. pjoes.com H₂O₂ acts as an initiator for the decomposition of ozone, accelerating the generation of hydroxyl radicals. pjoes.comresearchgate.net This combination often leads to a higher degradation and mineralization efficiency compared to ozonation alone. nih.govresearchgate.net However, the effectiveness of the peroxone process can be dye-specific, and in some cases, it may not offer a significant advantage over ozonation. pjoes.comdergipark.org.tr For instance, while some studies report enhanced degradation of reactive dyes with the peroxone process, others found the effect of H₂O₂ to be limited for certain dyes. bas.bgdergipark.org.tr

Process	Key Features	Impact on Reactive Dyes
Ozonation	Utilizes ozone as a strong oxidant.	Effective for decolorization by cleaving chromophores. pjoes.com
**Peroxone (O₃/H₂O₂) **	Combines ozone with hydrogen peroxide.	Can enhance hydroxyl radical formation, potentially increasing mineralization. pjoes.comnih.gov

Sonochemical Degradation

Sonochemical degradation, or sonolysis, utilizes the energy of ultrasonic waves to induce chemical reactions. The primary mechanism is acoustic cavitation: the formation, growth, and implosive collapse of microbubbles in the liquid. biotechrep.irindexcopernicus.com This collapse generates localized hot spots with transient high temperatures and pressures, leading to the formation of reactive species like hydroxyl radicals (•OH) and hydrogen atoms (H•) from the sonolysis of water. d-nb.infoindexcopernicus.com

This technology can be used alone or in combination with other methods for the decomposition of organic substances. indexcopernicus.com Studies on the degradation of Reactive Red 198 have shown that sonolysis can effectively remove the dye from aqueous solutions. indexcopernicus.com The efficiency of sonochemical degradation is dependent on several operational parameters, including the initial dye concentration, pH, temperature, and ultrasonic frequency. indexcopernicus.com For Reactive Red 198, optimal removal was achieved at an acidic pH and higher temperatures. indexcopernicus.com While sonolysis alone can be effective, its combination with other AOPs, such as in the Sono-Fenton process, often leads to significantly higher degradation rates. nih.gov

Parameter	Influence on Sonochemical Degradation of Reactive Red 198
Initial Dye Concentration	Higher concentrations generally lead to lower removal efficiency. indexcopernicus.com
pH	Acidic conditions (pH 3) were found to be optimal for removal. indexcopernicus.com
Temperature	Increased temperature (up to 50°C) enhanced the removal rate. indexcopernicus.com
Ultrasonic Frequency	Different frequencies can impact the efficiency of degradation. indexcopernicus.com

Hybrid and Integrated Remediation Systems

Given that single treatment methods often have limitations in completely mineralizing complex dyes like this compound, hybrid and integrated systems are gaining prominence. iwaponline.com These approaches combine different technologies to leverage their individual strengths and overcome their weaknesses.

Combination of Biological and Advanced Oxidation Processes

Integrating biological treatment methods with AOPs is a promising strategy for treating textile wastewater. nih.gov Biological processes, while cost-effective, often struggle to degrade the complex and sometimes toxic nature of reactive dyes. nih.gov AOPs can be used as a pre-treatment step to break down the complex dye molecules into simpler, more biodegradable intermediates. researchgate.net This enhances the efficiency of the subsequent biological treatment stage. researchgate.net

Integration of Adsorption with Other Treatment Methods

Adsorption is a widely used physical method for dye removal due to its simplicity and effectiveness. pjoes.com However, it primarily transfers the pollutant from the liquid phase to a solid phase, creating a secondary waste stream. Integrating adsorption with other methods, such as AOPs, can lead to a more complete solution.

One approach is to use adsorption as a pre-concentration step before applying a degradative technology. Another is to use hybrid systems where adsorption and another process occur simultaneously. For example, the combination of adsorption on activated carbon with the photo-Fenton process has been investigated for the degradation of reactive dyes. researchgate.net In some cases, the adsorbent can also act as a catalyst for the AOP, leading to synergistic effects. scispace.com

Sequential Treatment Train Development for Complex Effluents

For complex industrial effluents, which often contain a mixture of dyes and other chemicals, a single or even a dual-process system may be insufficient. upc.edu In such cases, developing a sequential treatment train involving multiple processes is necessary. scispace.com This can involve a combination of physical, chemical, and biological processes tailored to the specific composition of the wastewater.

An example of a treatment train could be:

Pre-treatment: Coagulation-flocculation to remove suspended solids and a portion of the color. scispace.com

Primary Treatment: An AOP like ozonation or photo-Fenton to break down the recalcitrant dye molecules and improve biodegradability. researchgate.netscispace.com

Secondary Treatment: A biological process, such as an activated sludge system or a membrane bioreactor, to remove the now biodegradable organic compounds. iwaponline.comresearchgate.net

Polishing Step: A final adsorption step using activated carbon or membrane filtration to remove any residual color or contaminants and ensure the final effluent meets discharge standards. preprints.org

Mechanistic Investigations of Reactive Red 50 Transformation

Elucidation of Reactive Red 50 Degradation Pathways

No specific information available in the scientific literature.

Identification and Characterization of Transformation Intermediates and By-products

No specific information available in the scientific literature.

Role of Reactive Oxygen Species (ROS) in Oxidative Degradation

No specific information available in the scientific literature.

Electron Transfer Mechanisms in Bioreduction and Electrochemical Processes

No specific information available in the scientific literature.

Mass Balance and Mineralization Assessment Studies

No specific information available in the scientific literature.

Analytical Methodologies for Reactive Red 50 and Its Transformation Products

Spectrophotometric Quantification Techniques (UV-Vis)

UV-Visible (UV-Vis) spectrophotometry is a fundamental technique for the quantitative analysis of Reactive Red 50 in aqueous solutions. This method relies on the principle that the dye concentration is directly proportional to the absorbance of light at a specific wavelength, as described by the Beer-Lambert law. The analysis involves scanning the dye solution over a range of wavelengths to identify the wavelength of maximum absorbance (λmax). For this compound, the chromophores in the molecule, primarily the azo group (-N=N-) and aromatic structures, are responsible for its characteristic absorption in the visible region, which gives it its red color.

Decolorization studies, which monitor the breakdown of the dye, frequently use UV-Vis spectrophotometry to measure the decrease in the absorbance at the λmax in the visible spectrum. A secondary peak in the UV region can also be monitored to observe the fate of aromatic intermediates. A product from one supplier notes that this compound (also known as Reactive Red 4) exhibits maximum absorbance (λmax) in water at wavelengths of 228 nm, 282 nm, and 517 ± 2 nm. mpbio.com The peak at approximately 517 nm is characteristic of the dye's color and is typically used for quantification and to track the efficiency of color removal processes.

Table 1: UV-Vis Absorption Maxima for this compound in Water

Wavelength (λmax)	Region	Associated Chromophore/Structure
517 ± 2 nm	Visible	Azo-linkage and extended conjugation
282 nm	UV	Aromatic Rings / Naphthalenic structure
228 nm	UV	Aromatic Rings / Triazine structure

Data sourced from product specifications for Reactive Red 4. mpbio.com

Chromatographic Separation and Detection Methods

Chromatographic techniques are indispensable for separating the parent this compound dye from its various isomers, hydrolysis products, and degradation intermediates, which often coexist in solution.

High-Performance Liquid Chromatography (HPLC) is the premier technique for the separation and quantification of reactive dyes and their byproducts. nih.govicontrolpollution.com Due to the ionic nature of sulfonated dyes like this compound, reversed-phase ion-pair chromatography (IPC) is a commonly implemented approach. nih.gov This method can effectively separate the active vinyl sulfone or monochlorotriazine forms from their hydrolyzed counterparts.

A typical HPLC setup for a reactive dye analysis would include:

Column: A C18 reversed-phase column is most common. nih.govchem-soc.sineptjournal.com

Mobile Phase: A gradient elution is typically used, involving a mixture of an aqueous buffer and an organic solvent, such as acetonitrile. nih.gov The buffer often contains an ion-pairing agent, like tetrabutylammonium (B224687) bromide (TBAB), to improve the retention and resolution of the anionic dye molecules on the nonpolar stationary phase. nih.govnih.gov

Detection: A UV-Vis or Photodiode Array (PDA) detector is used, set to the visible λmax (around 517 nm) for the parent dye and also monitoring UV wavelengths for colorless degradation products. chem-soc.si

The appearance of new peaks or shifts in retention times in the chromatogram after degradation or hydrolysis confirms the transformation of the parent dye. researchgate.net

Table 2: Representative HPLC Conditions for Reactive Azo Dye Analysis

Parameter	Typical Setting	Purpose
Column	Reversed-Phase C18 (e.g., 250 mm x 4.6 mm, 5 µm)	Separation based on hydrophobicity.
Mobile Phase A	Aqueous Buffer (e.g., Ammonium (B1175870) Dihydrogen Phosphate)	Controls pH and provides ions for pairing.
Mobile Phase B	Acetonitrile	Organic modifier to elute compounds.
Ion-Pair Reagent	Tetrabutylammonium Bromide (TBAB)	Forms neutral ion pairs with anionic dye, enhancing retention. nih.gov
Flow Rate	0.75 - 1.0 mL/min	Controls speed of analysis and resolution. chem-soc.si
Detection	UV-Vis or PDA Detector (e.g., 517 nm)	Quantifies dye and detects transformation products.

| Mode | Gradient Elution | Varies mobile phase composition for optimal separation of complex mixtures. |

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful tool for identifying the volatile and semi-volatile intermediates formed during the breakdown of this compound. Since the dye itself and its primary degradation products (often containing sulfonic acid groups) are non-volatile, GC-MS is used to analyze the smaller, less polar molecules that result from the cleavage of the azo bond. chem-soc.sinih.gov

The analytical process typically involves:

Sample Preparation: Extraction of the metabolites from the aqueous sample using a solvent like ethyl acetate. neptjournal.com

Derivatization (optional): Some polar intermediates may need to be derivatized to increase their volatility for GC analysis.

GC Separation: The extracted intermediates are separated on a capillary column (e.g., HP-5MS). nih.gov The oven temperature is programmed to ramp up, allowing for the separation of compounds with different boiling points. chem-soc.si

MS Detection and Identification: As compounds elute from the GC column, they are fragmented and analyzed by the mass spectrometer. The resulting mass spectra are compared against spectral libraries, such as the NIST library, to identify the chemical structures. chem-soc.sipwr.edu.pl

Studies on similar azo dyes have shown that degradation often leads to the formation of aromatic amines, naphthalene (B1677914) derivatives, and triazine-based compounds, which can be identified by GC-MS. chem-soc.sinih.gov

Thin-Layer Chromatography (TLC) is a simple, cost-effective, and rapid method used for the qualitative and semi-quantitative analysis of this compound. nih.govfiu.edu It is particularly useful for monitoring the progress of a reaction or degradation process by separating the colored parent dye from its transformation products. fiu.edu The technique is valuable in forensic science for comparing dye compositions in fibers. nih.govresearchgate.net

In a typical TLC analysis, a small amount of the sample is spotted onto a plate coated with a stationary phase, such as silica (B1680970) gel. The plate is then placed in a sealed chamber containing a solvent system (mobile phase). As the mobile phase moves up the plate by capillary action, it separates the components of the sample based on their differing affinities for the stationary and mobile phases. This results in spots at different heights (Rf values). The disappearance of the parent dye spot and the appearance of new spots confirm the transformation of the dye. fiu.edu

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Intermediates

Spectroscopic Characterization Techniques

Fourier-Transform Infrared (FTIR) spectroscopy is used to identify the functional groups present in the this compound molecule and to track chemical changes during its transformation. The analysis involves passing infrared radiation through a sample and measuring which wavelengths are absorbed. These absorptions correspond to the vibrations of specific chemical bonds.

The FTIR spectrum of the parent this compound dye would show characteristic peaks for its key functional groups. During degradation, the disappearance of certain peaks and the appearance of new ones provide direct evidence of the breakdown of the molecule. For instance, the cleavage of the azo bond, a key step in decolorization, is confirmed by the disappearance of the peak corresponding to the -N=N- stretching vibration. neptjournal.comtandfonline.com

Table 3: Key Functional Groups of this compound and their Expected FTIR Peaks

Functional Group	Bond	Typical Wavenumber (cm⁻¹)	Significance in Analysis
Azo Group	-N=N-	~1550 - 1450	Disappearance indicates cleavage of the chromophore. tandfonline.com
Sulfone Group	S=O	~1350 - 1300 and ~1150 - 1120	Characteristic of the reactive group bridge.
Amine/Amide	N-H	~3500 - 3300	Changes indicate reactions at the triazine ring or amine groups.
Triazine Ring	C=N	~1550	Characteristic of the reactive anchor group.
Aromatic Ring	C-H (aromatic)	~3100 - 3000	Presence indicates aromatic structures in parent dye and metabolites.
Hydroxyl Group	O-H	~3600 - 3200 (broad)	Appearance may indicate hydrolysis of the dye.

Wavenumber ranges are general and can vary based on the specific molecular environment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical tool for the structural elucidation of organic molecules, making it highly applicable to the study of dye metabolites. While specific NMR studies on the transformation products of this compound are not extensively documented in publicly available research, the methodology has been successfully applied to other azo dyes, providing a framework for its potential use with this compound.

For instance, in the study of the biodegradation of other reactive azo dyes, such as Reactive Red 141, NMR has been utilized to identify the anaerobic metabolites. wrc.org.za Researchers were able to separate and identify the degradation products using a combination of chromatographic techniques and proton NMR (¹H NMR) spectroscopy. wrc.org.za Similarly, the analysis of metabolites from the azo dye Brown 703 after degradation by Pseudomonas aeruginosa involved both ¹H NMR and ¹³C NMR to characterize the resulting compounds, successfully identifying toluene (B28343) as a metabolite. mdpi.com

In a typical application, after a degradation process (e.g., microbial or chemical), the resulting mixture is often separated using techniques like column chromatography or thin-layer chromatography. The isolated fractions are then analyzed by NMR. The resulting spectra provide detailed information about the chemical environment of atoms (typically protons or carbon-13), allowing for the deduction of the molecular structure of the metabolites. wrc.org.zamdpi.com For example, the presence of new signals or the disappearance of signals corresponding to the parent dye in the NMR spectrum can confirm the transformation of the dye and help in the identification of the byproducts. frontiersin.org

It is important to note that the complexity of the degradation mixture can sometimes make direct NMR analysis challenging. In such cases, coupling NMR with mass spectrometry (LC-MS/MS) can provide complementary data for a more definitive identification of transformation products. nih.gov

Electrochemical Sensing and Biosensing for this compound Detection

Electrochemical sensors and biosensors offer promising alternatives to traditional analytical methods for dye detection, providing advantages such as rapid response, high sensitivity, and portability.

Electrochemical Sensors: These devices work by measuring the change in an electrical signal (like current or potential) when the target analyte interacts with a specially modified electrode surface. The core of this technique lies in the electroactive nature of azo dyes, whose azo group (-N=N-) can be oxidized or reduced at an electrode. mdpi.com

Research has demonstrated the development of electrochemical sensors for various sulfonated azo dyes. For example, a novel electrochemical sensor based on a tragacanth gum/chitosan/ZnO nanoprism composite was developed for the detection of Reactive Red 35. asm.org This sensor was able to detect the dye at a concentration of 25 ppm within one minute. asm.org Other studies have focused on modifying carbon paste electrodes with various nanomaterials to enhance the sensitivity and selectivity for detecting azo dyes like Allura Red and Orange G. mdpi.comsrce.hr These modifications increase the electrode's active surface area and can catalyze the electrochemical reaction of the dye. mdpi.com

Biosensors: Biosensors are a specific type of sensor that utilizes a biological recognition element, such as an enzyme or antibody, coupled with a transducer. For the detection of reactive dyes, laccase-based biosensors have shown significant potential. researchgate.netbiotech-asia.org Laccase is an enzyme that can catalyze the oxidation of a wide range of phenolic and non-phenolic compounds, including many synthetic dyes. biotech-asia.orgacs.org

In a laccase-based biosensor, the enzyme is immobilized on an electrode surface. semanticscholar.org When the target dye is present, the laccase catalyzes its oxidation, leading to a measurable electrical signal. nih.gov The magnitude of this signal is proportional to the concentration of the dye. Studies have reported the development of laccase-based biosensors for the detection of various reactive dyes, including Reactive Red 195. researchgate.net These biosensors can exhibit good stability and reusability. acs.org For example, one study reported a laccase biosensor that maintained its activity for up to 90 days. nih.gov

Sensor Type	Target Analyte(s)	Key Features	Reference(s)
Electrochemical Sensor	Reactive Red 35	Tragacanth gum/chitosan/ZnO nanoprism composite; Detection at 25 ppm in 1 min.	asm.org
Electrochemical Sensor	Orange G, Orange II	Fe₂O₃ nanoparticle and MWCNT modified carbon paste electrode; Simultaneous detection.	mdpi.com
Laccase-based Biosensor	Reactive Red 195	Fungal laccase immobilized on an electrode.	researchgate.net
Laccase-based Biosensor	Catechol (model for phenols)	Electrosprayed laccase on screen-printed electrodes; High reusability.	acs.org

Chemical Oxygen Demand (COD) and Total Organic Carbon (TOC) Analysis for Mineralization Assessment

Chemical Oxygen Demand (COD): COD is a measure of the amount of oxygen required to chemically oxidize the organic compounds in a water sample. A significant reduction in the COD value after a treatment process indicates a decrease in the concentration of organic pollutants. For instance, in studies on the degradation of various reactive dyes, COD removal has been a key parameter to evaluate the effectiveness of the treatment. tandfonline.comelsevier.esresearchgate.net For example, a combined ozonation and anaerobic treatment of Reactive Black 5 resulted in a 90% reduction in COD. elsevier.es

Total Organic Carbon (TOC): TOC analysis directly measures the total amount of carbon bound in organic compounds in a sample. It is a more direct measure of the organic pollution load than COD. A decrease in TOC confirms the removal of organic carbon from the solution, and a high percentage of TOC removal suggests a high degree of mineralization. nih.govajol.info Research on the degradation of sulfonated azo dyes has shown that significant TOC reduction is achievable through various advanced oxidation and biological treatment processes. nih.govajol.info For example, a study on the degradation of a reactive red dye using a fungal bioreactor reported an 83.97% reduction in TOC. nih.gov

The combined analysis of COD and TOC provides a comprehensive picture of the degradation process. While a high percentage of decolorization indicates the breakdown of the dye's chromophore, a corresponding high percentage of COD and TOC removal is necessary to ensure that the dye has been mineralized and not just transformed into other potentially harmful organic intermediates.

Treatment Process	Target Dye(s)	COD Reduction (%)	TOC Reduction (%)	Reference(s)
Anaerobic/Aerobic Treatment	Sulfonated Azo Dyes	~85% (in the first stage)	-	tandfonline.com
Fungal Bioreactor	Reactive Red 31	94.19%	83.97%	nih.gov
Ozonation + Anaerobic Treatment	Reactive Black 5	90%	84%	elsevier.es
Coagulation + Activated Carbon	Samofix Red V-RBL	95.5%	99.8%	ajol.info

Computational and Theoretical Studies on Reactive Red 50

Quantum Chemical Calculations (e.g., Density Functional Theory - DFT) for Structure-Reactivity Relationships

In a study on the degradation mechanism of Reactive Red 2 (RR2), a structurally similar azo dye, DFT calculations were employed to investigate the reaction between the RR2 dianion and hydroxyl radicals (•OH). rsc.org The geometries of the molecules were optimized using DFT methods to determine the most stable conformations and the potential energy surfaces of the reaction pathways. rsc.org

Key parameters derived from DFT calculations include the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). The HOMO energy relates to the molecule's ability to donate electrons, while the LUMO energy indicates its ability to accept electrons. scirp.org The energy gap between HOMO and LUMO (ΔE) is a critical indicator of molecular stability and reactivity; a smaller gap generally implies higher reactivity. scirp.org

For azo dyes, DFT can be used to analyze the distribution of electron density and identify reactive sites. For instance, the dual descriptor f(2)(r), which indicates sites susceptible to nucleophilic and electrophilic attack, has been used to predict where hydroxyl radicals would most likely attack the RR2 molecule. rsc.org The calculations showed that the carbon and nitrogen atoms of the azo bond, as well as specific carbons on the aromatic rings, are primary targets for radical attack. rsc.org Furthermore, theoretical studies on other organic molecules have demonstrated the utility of DFT in calculating global reactivity descriptors to predict relative stability and reactivity. scirp.orgscispace.comderpharmachemica.com

Table 1: Key DFT-Derived Reactivity Descriptors This table is illustrative and based on general principles of DFT applied to dye reactivity, as specific values for Reactive Red 50 are not available.

Descriptor	Significance	Predicted Implication for this compound
EHOMO	Electron-donating ability	Determines susceptibility to oxidative attack.
ELUMO	Electron-accepting ability	Relates to susceptibility to reductive cleavage.
HOMO-LUMO Gap (ΔE)	Chemical reactivity, kinetic stability	A smaller gap suggests higher reactivity, facilitating easier degradation. scirp.org
Fukui Functions (f(r))	Local reactivity, site selectivity	Identifies specific atoms (e.g., on the azo linkage or aromatic rings) prone to radical attack. derpharmachemica.comnih.gov

| Molecular Electrostatic Potential (MEP) | Electrophilic/nucleophilic sites | Maps the charge distribution to visualize regions susceptible to attack by charged species. scispace.com |

Molecular Dynamics Simulations of this compound Interactions with Adsorbents or Enzymes

Molecular Dynamics (MD) simulations are a computational method used to study the physical movements of atoms and molecules over time. mdpi.com This technique is particularly valuable for understanding how dye molecules like this compound interact with surfaces, such as adsorbents used in wastewater treatment, or with the active sites of enzymes during biodegradation. acs.org

MD simulations can model the adsorption process of dyes onto various materials, like activated carbon, clays, or novel bio-adsorbents. ajgreenchem.com For example, simulations can reveal the binding energy between the dye and the adsorbent surface, the orientation of the adsorbed dye molecule, and the role of different functional groups (e.g., sulfonate groups) in the binding process. A study on the adsorption of various pollutants on functionalized mesosilica used MD simulations to investigate the interaction mechanisms. nih.gov These simulations can provide detailed insights into the forces driving adsorption, such as electrostatic interactions, hydrogen bonding, and van der Waals forces.

While specific MD studies on this compound were not found, research on other dyes provides a framework. Simulations of phthalate (B1215562) esters on smectite clay surfaces explored the free energy landscape of adsorption, providing a quantitative prediction of adsorption strength. acs.org Similarly, MD simulations have been used to understand the interaction of dyes with enzymes responsible for their degradation, such as azoreductases. These simulations can clarify how the dye molecule fits into the enzyme's active site and the conformational changes that occur, which are critical for the enzymatic cleavage of the azo bond.

Table 2: Parameters from a Hypothetical MD Simulation of this compound on an Adsorbent

Parameter	Information Provided	Relevance to Water Treatment
Binding Free Energy	Strength of the interaction between the dye and the adsorbent surface.	Predicts the efficiency of an adsorbent material for dye removal.
Radial Distribution Function	Probability of finding adsorbent atoms at a certain distance from dye atoms.	Details the specific atoms involved in the binding interaction.
Root Mean Square Deviation (RMSD)	Conformational changes in the dye molecule upon adsorption.	Indicates the stability of the adsorbed state.

| Interaction Energy Components | Contribution of electrostatic vs. van der Waals forces to binding. | Helps in designing adsorbents with tailored surface chemistry for optimal dye capture. |

Quantitative Structure-Property Relationship (QSPR) and Quantitative Structure-Activity Relationship (QSAR) Modeling for Degradation Predictability

Quantitative Structure-Property/Activity Relationship (QSPR/QSAR) models are statistical tools that correlate the chemical structure of a compound with its properties or biological activity. springernature.com For environmental applications, these models are used to predict the fate of pollutants, including their degradability, toxicity, and adsorption potential, thus reducing the need for extensive experimental testing. chemrxiv.orgresearchgate.net

In the context of dyes, QSAR models can predict the efficiency of color and Chemical Oxygen Demand (COD) removal during treatment processes. tandfonline.com A study on a series of red reactive dyes used a 3D-QSPR technique called Comparative Molecular Field Analysis (CoMFA) to model the interaction between the dyes and cellulose (B213188) fiber. mdpi.com The model successfully correlated the dyes' structural features with their absorptivity, highlighting the importance of steric and electrostatic fields in the dye-fiber interaction. mdpi.com Such models can be invaluable for designing new dyes with better fixation properties and for predicting the behavior of existing dyes like this compound.

For degradation, QSAR models can predict the rate constants of degradation processes based on a set of molecular descriptors. These descriptors can be electronic (e.g., HOMO/LUMO energies), hydrophobic, topological, or steric. chemrxiv.orgtandfonline.com By developing a robust model from experimental data on a series of related dyes, it becomes possible to predict the degradation susceptibility of a new or untested dye like this compound.

Kinetic and Mechanistic Modeling of this compound Degradation Processes

Kinetic and mechanistic modeling aims to describe the rate at which a dye degrades and the sequence of elementary reaction steps involved. acs.org This is crucial for optimizing the operating conditions of degradation technologies, such as Advanced Oxidation Processes (AOPs) or biological treatments.

Studies on the degradation of similar dyes, like Reactive Red 45 and Reactive Red 2, provide insights into the likely kinetics. mdpi.comresearchgate.net The degradation of azo dyes often follows pseudo-first-order or pseudo-second-order kinetics. For instance, the photocatalytic degradation of dyes is frequently modeled using the Langmuir-Hinshelwood model, which describes reactions occurring on a catalyst surface. acs.org

A theoretical investigation into the •OH-initiated degradation of Reactive Red 2 (RR2) combined DFT calculations with kinetic analysis to model the reaction pathways. rsc.org The study calculated the activation barriers for different reaction channels, such as •OH addition to the aromatic rings and the azo bond, as well as hydrogen abstraction. The results indicated that •OH addition to the naphthalene (B1677914) ring was the most favorable initial step. rsc.org This type of mechanistic modeling provides a detailed, molecular-level understanding that complements experimental kinetic data and helps explain why certain degradation pathways are preferred over others. researchgate.netbibliotekanauki.pl

Prediction of Potential Transformation Pathways and Intermediate Formation

A key goal of degradation studies is to identify the intermediate products formed as the parent dye molecule breaks down. Many intermediates can be more toxic than the original dye, making their identification essential for assessing the true effectiveness of a treatment process. Computational tools play a significant role in predicting these transformation pathways. nih.gov

Based on studies of other reactive azo dyes, the degradation of this compound is expected to proceed via several key steps. The initial and most critical step is typically the cleavage of the azo bond (–N=N–), which is responsible for the dye's color. researchgate.net This can occur through reductive or oxidative mechanisms.

Oxidative Degradation (e.g., via AOPs): Highly reactive species like hydroxyl radicals (•OH) attack the molecule. Computational studies on RR2 suggest the attack can occur at multiple sites, including the azo bond and the aromatic (naphthalene and benzene) rings. rsc.org This leads to hydroxylated intermediates, which then undergo ring-opening and further fragmentation into smaller organic acids, and ultimately, mineralization to CO2, H2O, and inorganic ions. rsc.orgresearchgate.net

Reductive Degradation (e.g., via anaerobic bacteria): The azo bond is reduced, breaking the molecule into two or more aromatic amines. For instance, the biodegradation of Reactive Red 198 was shown to involve azoreductase enzymes that cleave the azo linkage. jneonatalsurg.com

Mass spectrometry techniques (like LC/MS) are often used to experimentally identify intermediates, and computational methods can help confirm their structures. researchgate.netjneonatalsurg.com By predicting plausible intermediates and their properties, computational models can guide analytical efforts and help build a comprehensive picture of the degradation pathway, as has been done for dyes like Reactive Red 35. researchgate.net

Table 3: Mentioned Chemical Compounds

Compound Name
This compound
Reactive Red 2 (RR2)
Reactive Red 35
Reactive Red 45
Reactive Red 120
Reactive Red 195
Reactive Red 198
Hydroxyl radical (•OH)
Carbon Dioxide (CO2)
Water (H2O)
Naphthalene
Benzene

Future Directions and Emerging Research Frontiers for Reactive Red 50 Research

Development of Sustainable and Green Remediation Technologies

The shift towards green chemistry and sustainable engineering has spurred the development of environmentally friendly methods for treating RR-50 contaminated wastewater. These technologies aim to minimize the use of harsh chemicals, reduce energy consumption, and prevent the formation of toxic secondary pollutants. Advanced Oxidation Processes (AOPs), bioremediation, and advanced coagulation methods are at the forefront of this research.

AOPs are considered a sustainable emerging technology for treating refractory organic contaminants. mdpi.com They utilize highly reactive species, primarily hydroxyl radicals (•OH), to degrade complex dye molecules. Ozonation, a prominent AOP, has demonstrated significant efficacy against RR-50. Studies have shown that ozonation can achieve over 95% removal of RR-50 from aqueous solutions in as little as 4 to 12 minutes, with some conditions leading to 100% removal in 20 minutes. scribd.com The Fenton process, another AOP, is also effective at decolorizing and mineralizing various dyes and is considered a viable option for industrial wastewater treatment. mdpi.comscribd.com

Bioremediation offers a cost-effective and eco-friendly alternative, employing microorganisms to break down dye molecules. nih.govprojectguru.in Research has identified specific bacterial strains capable of degrading RR-50. For instance, Pseudomonas aeruginosa has been shown to remove 52% of RR-50 at a concentration of 50 ppm within 120 hours. researchgate.net The enzymatic machinery of microbes, such as azoreductases, plays a crucial role by cleaving the azo bonds that are characteristic of this dye class. projectguru.in

Advanced physical-chemical methods are also being refined for better sustainability. A novel coagulation-flocculation formulation has been reported to remove up to 91.9% of RR-50 at a 50 mg/L concentration. researchgate.net This is a significant improvement over traditional adsorbents like Granular Activated Carbon (GAC), which, under similar conditions, removed only 51% of the dye, likely due to the high molecular weight of RR-50. researchgate.net

Table 1: Comparison of Green Remediation Technologies for Reactive Red 50

Technology
Agent/Organism
Initial RR-50 Conc. (mg/L)
Removal Efficiency (%)
Time
Reference
Ozonation (AOP)
Ozone (O₃)
20 - 40
>95
4 - 12 min
Ozonation (AOP)
Ozone (O₃)
20
100
20 min
Bioremediation
Pseudomonas aeruginosa
50
52
120 hours
Coagulation-Flocculation
Novel Formulation
50
91.9
Not Specified
Adsorption
Granular Activated Carbon (GAC)
50
51
150 min

Integration of Artificial Intelligence and Machine Learning for Process Optimization and Prediction

A significant emerging frontier is the application of Artificial Intelligence (AI) and Machine Learning (ML) to optimize and predict the performance of dye remediation processes. amazonaws.comas-proceeding.com While research specifically targeting RR-50 is still developing, the application of these tools to other textile dyes demonstrates their immense potential. AI and ML models can analyze complex, non-linear relationships between various input parameters (e.g., pH, temperature, initial dye concentration, catalyst dosage) and treatment outcomes (e.g., removal efficiency, degradation rate). amazonaws.comtandfonline.com

Commonly used AI models in wastewater treatment include Artificial Neural Networks (ANN), Adaptive Neuro-Fuzzy Inference Systems (ANFIS), and Support Vector Regression (SVR). tandfonline.commdpi.com These models can be trained on experimental data to predict process efficiency with high accuracy, often achieving correlation coefficients greater than 98%. amazonaws.com For instance, a study on azo dye biodegradation modeled the process using several ML algorithms and found that a hybrid SVR-Fruit Fly Optimization Algorithm (SVR-FOA) performed best for predicting simultaneous degradation. mdpi.com Another study on the Fenton oxidation of an azo dye showed that a Gaussian Process Regression (GPR) model had the highest predictive performance (R² = 0.970) for chemical oxygen demand (COD) removal. bohrium.com

The key advantages of integrating AI include:

Process Optimization: AI algorithms can rapidly identify the optimal operational conditions to maximize pollutant removal while minimizing costs, energy, and chemical consumption. amazonaws.com

Predictive Modeling: These models can forecast treatment outcomes, enabling proactive control and adjustment of treatment systems in real-time. as-proceeding.comsustainability-directory.com

Enhanced Understanding: By analyzing vast datasets, AI can help researchers better understand the underlying mechanisms of dye degradation. amazonaws.com

Future research on RR-50 will likely involve developing specific AI/ML models to optimize AOPs, bioremediation, and other treatment processes, leading to more efficient, cost-effective, and reliable industrial-scale applications. researchgate.net

Exploration of Novel Biocatalysts and Nano-structured Materials for Enhanced Efficiency

Research is actively pursuing the discovery and engineering of new materials to boost the efficiency of RR-50 degradation. This exploration focuses on two main categories: highly active biocatalysts and advanced nano-structured materials.

In the realm of biocatalysis, the focus is on identifying robust microorganisms and enzymes. Beyond single bacterial strains like P. aeruginosa, research is moving towards the use of microbial consortia, which can exhibit synergistic effects and degrade complex dye mixtures more effectively. actascientific.com The key enzymes responsible for breaking the azo bond, such as azoreductases and laccases, are being isolated and studied for their potential in enzyme-based remediation systems. nih.govnih.gov Genetic engineering techniques are also being explored to enhance the production and catalytic activity of these enzymes. actascientific.com

In parallel, the development of nano-structured materials is opening new avenues, particularly for photocatalysis, an AOP that uses light to activate a catalyst. exlibrisgroup.com.cn Potential materials for RR-50 degradation include:

Metal Oxide Nanoparticles: Materials like Titanium dioxide (TiO₂), Zinc oxide (ZnO), and Zirconium oxide are known for their photocatalytic activity and potential for scalability in industrial applications. exlibrisgroup.com.cn

Nanostructured Catalysts: Nanoparticles of metals such as palladium and iron can be incorporated into bioreactors to facilitate the breakdown of complex dye molecules. actascientific.com

Advanced Composites: The creation of nanocomposites and core-shell structures, such as Co₀.₇Zn₀.₃Fe₂O₄@SrTiO₃, is a promising strategy to enhance photocatalytic efficiency and stability, although their application must be specifically tested for RR-50.

Research into Circular Economy Principles and Resource Recovery from Dye-Containing Wastewaters

The concept of a circular economy, which emphasizes minimizing waste and maximizing resource utilization, is increasingly being applied to textile wastewater treatment. sustainability-directory.comrecovo.co Instead of viewing dye-containing effluent simply as a waste to be treated, research is exploring it as a source of valuable resources. tandfonline.com This marks a paradigm shift from end-of-pipe treatment to a holistic, regenerative approach. sustainability-directory.com

Key research directions for applying circular economy principles to RR-50 wastewater include:

Water and Salt Recovery: The dyeing process uses large amounts of salts (electrolytes) and water. Advanced membrane filtration processes, such as a hybrid system combining loose Nanofiltration (NF) and Bipolar Membrane Electrodialysis (BMED), can be used to separate dyes from salts. mdpi.comresearchgate.net This allows for the recovery of high-purity dye, desalinated water for reuse, and the regeneration of acids and bases from the recovered salts. researchgate.net

Waste Valorization: The sludge generated from treatment processes can be converted into valuable products. For example, sludge from dye adsorption can be used as a reinforcement filler in the production of thermoplastic composites like polystyrene. mdpi.comhanyang.ac.kr

Bioenergy Production: Anaerobic digestion of dye wastewater in reactors like the Up-flow Anaerobic Sludge Blanket (UASB) can produce biogas, a renewable energy source. mdpi.compreprints.org Studies on other dye effluents have reported significant biogas yields, suggesting a potential pathway for energy recovery from RR-50 wastewater. mdpi.com

Conversion to Valuable Chemicals: Enzymatic processes can be used to convert azo dyes into their constituent aromatic amines. nih.gov These amines are valuable chemical building blocks for the pharmaceutical and fine chemical industries. nih.gov

Adopting these circular strategies can significantly reduce the environmental footprint of textile manufacturing, decrease operational costs, and create new revenue streams from waste. mdpi.com

Addressing Research Gaps in Understanding Long-Term Environmental Fate and Transformation Dynamics

A critical research gap exists in the understanding of the long-term environmental fate of RR-50 and its degradation byproducts. Most current research focuses on the efficiency of color removal, which does not guarantee complete mineralization or detoxification of the effluent. nih.gov

The breakdown of azo dyes, including RR-50, can lead to the formation of intermediate compounds, notably aromatic amines. mdpi.com Some of these amines are known to be more toxic and carcinogenic than the parent dye molecule, posing a significant environmental and health risk. projectguru.in Future research must prioritize the following areas:

Identification of Transformation Products: Comprehensive analysis using advanced analytical techniques (e.g., GC-MS, LC-MS) is needed to identify the specific byproducts formed during the degradation of RR-50 by various treatment technologies.

Toxicity Assessment: The toxicity of the treated effluent and the identified transformation products must be systematically evaluated to ensure that the remediation process leads to genuine detoxification.

Modeling Degradation Pathways: Computational chemistry methods, such as Density Functional Theory (DFT), can be employed to model the oxidative degradation pathways of RR-50. acs.org This can help predict the most likely cleavage sites and resulting byproducts, guiding the development of more effective treatment strategies. acs.org

Long-Term Fate Studies: Research is required to understand how RR-50 and its byproducts behave in complex environmental matrices (soil, sediment, water bodies) over extended periods, including their potential for bioaccumulation and further transformation.

Closing these knowledge gaps is essential for developing truly safe and sustainable treatment solutions and for conducting accurate environmental risk assessments. as-proceeding.com

Process Intensification and Scale-Up Considerations for Industrial Application

For any promising laboratory-scale technology to become a viable industrial solution, it must be successfully scaled up. Process intensification and scale-up are crucial research frontiers that address the practical challenges of implementing RR-50 treatment technologies in real-world settings.

Key considerations for industrial application include:

Reactor Design and Optimization: Scaling up bioreactors requires careful consideration of geometric and hydrodynamic similarities to maintain performance. scielo.org.coredalyc.org For instance, research on scaling a fixed-bed fungal bioreactor from 0.25 L to 5 L for treating textile effluent focused on maintaining the height-to-diameter ratio and optimizing parameters like Hydraulic Retention Time (HRT) and aeration. scielo.org.co

Robustness and Stability: Industrial processes must be robust and stable under continuous operation and non-sterile conditions. The immobilization of biocatalysts (e.g., enzymes or whole cells) is a key strategy to enhance their stability, allow for easier biomass recycling, and prevent blockages in continuous-flow systems. actascientific.com

Cost-Effectiveness: While many advanced technologies are highly efficient, their high initial or operational costs can be a barrier to industrial adoption. nih.gov Future research must focus on developing cost-effective catalysts, reducing energy consumption, and optimizing processes to ensure economic feasibility on a large scale.

While there are few reports on the full industrial-scale application of many advanced methods for dye removal, ongoing research into these scale-up considerations is critical for translating laboratory successes into practical environmental solutions. nih.gov